Trihexyphenidyl hydrochloride

• CAS No.: 52-49-3
• Product Name: Trihexyphenidyl hydrochloride
• Molecular Formula: C20H32NOCl
• Molecular Weight: 337.9 g/mol
• IUPAC Name: 1-cyclohexyl-1-phenyl-3-piperidin-1-ylpropan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C20H31NO.ClH/c22-20(18-10-4-1-5-11-18,19-12-6-2-7-13-19)14-17-21-15-8-3-9-16-21;/h1,4-5,10-11,19,22H,2-3,6-9,12-17H2;1H
• Standard InChIKey: QDWJJTJNXAKQKD-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(CCN2CCCCC2)(C3=CC=CC=C3)O.Cl
• Canonical SMILES: C1CCC(CC1)C(CCN2CCCCC2)(C3=CC=CC=C3)O.Cl
• Appearance: White Solid
• Melting Point: >251°C
• Description: Trihexyphenidyl Hydrochloride is the hydrochloride salt form of trihexyphenidyl, a synthetic, substituted piperidine with parasympatholytic activity used mostly in Parkinson's disease. Trihexyphenidyl hydrochloride antagonizes activities of acetylcholine via muscarinic receptors. This balances the cholinergic and dopaminergic activity in the basal ganglia leading to an improvement of classic Parkinson symptoms such as rigidity and tremor. In addition, trihexyphenidyl hydrochloride exerts a direct antispasmodic effect on smooth muscle.; Trihexyphenidyl hydrochloride is an aralkylamine.; One of the centrally acting MUSCARINIC ANTAGONISTS used for treatment of PARKINSONIAN DISORDERS and drug-induced extrapyramidal movement disorders and as an antispasmodic.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 144-11-6 (Parent)
• Solubility: 50.7 [ug/mL]
• Synonyms: (±)-α-Cyclohexyl-α-phenyl-1-piperidinepropanol hydrochloride; D,L-Trihexyphenidyl Hydrochloride; α-Cyclohexyl-α-phenyl-1-piperidinepropanol Hydrochloride; (±)-Trihexyphenidyl Hydrochloride; 1-Phenyl-1-cyclohexyl-3-piperidyl-1-propanol Hydrochloride; 3-(1-Piper
• PubChem Compound: 66007
• Last Modified: Nov 11 2021